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Compound of Interest

Compound Name: Flupranone

Cat. No.: B1213068

Despite its listing in chemical databases and international trade records, the scientific
community holds a notable silence on the discovery, synthesis, and biological properties of the
compound known as Flupranone (CAS Number: 21686-10-2). An extensive review of publicly
available scientific literature, patent databases, and technical documentation reveals a
significant information gap, precluding the creation of an in-depth technical guide as requested.

Flupranone is chemically identified as 3-[4-(4-fluorophenyl)-3,6-dihydro-2H-pyridin-1-yl]-1-[1-
(2-hydroxyethyl)-5-methylpyrazol-4-yl]propan-1-one, with the molecular formula C20H24FNsO2.
Its existence is corroborated by its inclusion in the catalogs of several chemical suppliers and
its mention in international trade documents, such as those of the World Trade Organization.

However, beyond this basic identification, the trail of information runs cold. There are no
discernible research articles, patents, or any form of scientific disclosure that would shed light
on:

o Discovery: The origin, initial synthesis, and the scientific context that led to the identification
of Flupranone remain unknown.

o Synthesis Pathway: Detailed experimental protocols, including reaction steps, reagents, and
conditions for the synthesis of Flupranone, are not available in the public domain.

o Quantitative Data: There is a complete absence of published quantitative data, such as
spectroscopic analysis (NMR, IR, Mass Spectrometry), IC50 values, reaction yields, or any
other physicochemical properties.
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» Biological Activity: Information regarding the pharmacological profile, mechanism of action,
or any potential therapeutic applications of Flupranone is not documented.

Attempts to retrieve this information have been met with a consistent lack of specific findings.
Searches for its chemical name, CAS number, and full IUPAC name have not yielded any
relevant scientific publications. The information landscape is populated with data on similarly
named but structurally distinct compounds, which are not relevant to Flupranone.

Given the absence of foundational scientific data, it is not possible to construct the requested
in-depth technical guide, including tables of quantitative data, detailed experimental protocols,
or diagrams of signaling pathways or experimental workflows. The scientific history and
functional characteristics of Flupranone remain, for now, an unsolved puzzle within the vast
realm of chemical and pharmaceutical sciences.

« To cite this document: BenchChem. [Flupranone: An Enigmatic Compound with Scant
Scientific Footprint]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213068#flupranone-discovery-and-synthesis-
pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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